Cas no 920411-42-3 (1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one)

• Product Name: 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one
• CAS No: 920411-42-3
• MF: C₂₄H₂₄ClN₇O
• MW: 461.946662902832
• CID: 5496244
• Update Time: 2025-11-01

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenylbutan-1-one
• 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one

• Inchi： 1S/C24H24ClN7O/c1-2-20(17-6-4-3-5-7-17)24(33)31-14-12-30(13-15-31)22-21-23(27-16-26-22)32(29-28-21)19-10-8-18(25)9-11-19/h3-11,16,20H,2,12-15H2,1H3
• InChI Key： AIWCPSPETWSZAW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(Cl)C=C4)N=NC=32)CC1)(=O)C(C1=CC=CC=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one

Chemical Profile of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one (CAS No. 920411-42-3)

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one, identified by its CAS number 920411-42-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to a class of molecules that integrate multiple heterocyclic scaffolds, including a triazolo[4,5-d]pyrimidine core and a piperazine moiety, which are well-documented for their involvement in various biological targets. The presence of a phenylbutanone side chain further enhances its structural diversity, making it an intriguing candidate for further exploration in drug discovery.

The triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy in medicinal chemistry, as it has been extensively studied for its activity against a range of therapeutic targets, including kinases and other enzymes implicated in cancer and inflammatory diseases. The 7-substituted triazolo[4,5-d]pyrimidine derivatives are of particular interest due to their ability to modulate enzyme activity through precise interactions with the active site residues. In this context, the compound under discussion incorporates a 4-chlorophenyl group at the 3-position of the triazolo[4,5-d]pyrimidine ring, which is known to enhance binding affinity and selectivity by introducing hydrophobic interactions and electronic modulation.

The piperazine moiety in the molecule is another key pharmacophore that contributes to its biological activity. Piperazine derivatives are widely recognized for their role as central nervous system (CNS) active agents, as well as their utility in treating parasitic infections and gastrointestinal disorders. The piperazine ring in this compound is linked to the triazolo[4,5-d]pyrimidine core through an amide bond, forming a highly constrained structure that may facilitate optimal binding to biological targets. This connection also introduces a polar interaction point, which can be critical for achieving the necessary pharmacokinetic properties.

The phenylbutanone side chain appended to the piperazine nitrogen further diversifies the molecular framework and may contribute to the compound's solubility and bioavailability. Phenylbutanone derivatives have been explored in various therapeutic areas due to their ability to interact with biological targets through multiple mechanisms, including hydrogen bonding and hydrophobic effects. The specific arrangement of atoms in this side chain can influence the compound's metabolic stability and binding affinity, making it a crucial factor in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential activities of complex molecules like 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one (CAS No. 920411-42-3) with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation by simulating interactions with target proteins and assessing potential off-target effects. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening processes, allowing for rapid evaluation of large libraries of compounds.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain kinases and may have potential applications in oncology research. The triazolo[4,5-d]pyrimidine core interacts with ATP-binding pockets in kinases, while the piperazine moiety provides additional binding interactions that may enhance specificity. The phenylbutanone side chain appears to contribute to solubility and metabolic stability, which are critical factors for drug-like properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazolo[4,5-d]pyrimidine ring via cyclocondensation reactions followed by functionalization at the 7-position with a substituted piperazine group. The introduction of the phenylbutanone side chain typically involves condensation reactions or Grignard additions depending on synthetic strategy. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility during production.

The pharmacokinetic properties of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one (CAS No. 920411-42-3) are under active investigation to assess its suitability for therapeutic development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated using both computational models and experimental data. Early studies indicate promising solubility characteristics but suggest potential challenges in metabolic stability due to the presence of multiple heterocyclic rings.

Future research directions include exploring analogs of this compound with modified substituents on the triazolo[4,5-d]pyrimidine or piperazine moieties to optimize potency and selectivity. Additionally，investigations into its mechanism of action will provide deeper insights into its biological effects and help identify potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies and moving towards clinical trials if promising results are obtained.

The development of novel therapeutics relies heavily on innovative chemical entities like 1-{4-chlorophenyl}-3H-imidazo[1][2a][3][h]-triazole derivatives, which exemplify how structural complexity can lead to unique pharmacological profiles. As research continues，the integration of interdisciplinary approaches—combining synthetic chemistry，biological assays，and computational modeling—will be crucial for unlocking new therapeutic opportunities from complex molecular architectures.